3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid

• IUPAC Name: 3-(2-chloro-5-nitrophenyl)-3-(thiophene-2-carbonylamino)propanoic acid
• InChI: InChI=1S/C14H11ClN2O5S/c15-10-4-3-8(17(21)22)6-9(10)11(7-13(18)19)16-14(20)12-2-1-5-23-12/h1-6,11H,7H2,(H,16,20)(H,18,19)
• InChI Key: KYCAXEBTCBHBDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC(CC(=O)O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O5S
• Molecular Weight: 354.8 g/mol

Description

3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid, also known as N-(2-Chloro-5-nitrophenyl)-3-(2-thienylcarbonyl)-D-alanine, is a chemical compound used in scientific research. It is a non-protein amino acid derivative that has shown potential in various applications, including drug development and disease treatment.

Mechanism of Action

The mechanism of action of 3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition may lead to an increase in the levels of these neurotransmitters, which could potentially improve cognitive function and memory.
Biochemical and Physiological Effects
Studies have shown that 3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid has various biochemical and physiological effects. It has been shown to have antioxidant properties, which could potentially protect against oxidative stress and inflammation. It has also been shown to have anti-inflammatory properties, which could potentially reduce inflammation in the body. Additionally, this compound has been shown to have antitumor activity, which could potentially be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid in lab experiments is its potential in drug development. It has shown promising results in the development of anticancer and antiviral drugs. Additionally, it has shown potential in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. One limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in drug development.

Future Directions

There are several future directions for the use of 3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid in scientific research. One direction is to further investigate its mechanism of action, which could potentially lead to the development of more effective drugs for the treatment of various diseases. Another direction is to investigate its potential in the development of sensors and biosensors for various applications. Additionally, further studies could be conducted to optimize its use in drug development, specifically in the development of anticancer and antiviral drugs.

Scientific Research Applications

3-(2-chloro-5-nitrophenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid has been used in various scientific research studies. It has shown potential in drug development, specifically in the development of anticancer and antiviral drugs. It has also been investigated for its potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been studied for its use in the development of sensors and biosensors.